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Introduction

The TEA Domain (TEAD) family of transcription factors (TEAD1-4) are crucial downstream
effectors of the Hippo signaling pathway, playing a pivotal role in regulating organ size, cell
proliferation, and stem cell self-renewal.[1] TEAD proteins themselves do not possess
transcriptional activation domains and rely on binding to co-activators to regulate gene
expression.[2] The most well-characterized TEAD co-activators are the Hippo pathway
effectors Yes-associated protein (YAP) and its paralog, the transcriptional co-activator with
PDZ-binding motif (TAZ).[3][4] When the Hippo kinase cascade is inactive, unphosphorylated
YAP/TAZ translocate to the nucleus, bind to TEADs, and initiate a transcriptional program that
promotes cell proliferation and inhibits apoptosis.[1][5]

Dysregulation of the Hippo pathway and subsequent hyperactivation of the YAP/TAZ-TEAD
transcriptional complex are common in various cancers, making this interaction a prime target
for therapeutic development.[6][7] Co-immunoprecipitation (Co-IP) is a powerful and widely
used technique to study protein-protein interactions in their cellular context.[8][9] This method
allows for the isolation of a specific protein of interest (the "bait," e.g., TEAD) from a cell lysate,
along with any proteins that are bound to it (the "prey").

This application note provides a detailed protocol for performing TEAD co-immunoprecipitation
to identify and validate TEAD binding partners, a critical step for understanding TEAD biology
and for screening compounds that disrupt or modulate these interactions.[10]

TEAD Signaling Pathway Overview
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The activity of TEAD transcription factors is primarily regulated by the Hippo signaling pathway.
In its "ON" state, a core kinase cascade leads to the phosphorylation and cytoplasmic retention
of the transcriptional co-activators YAP and TAZ. In the "OFF" state, YAP and TAZ are free to
enter the nucleus and bind to TEADSs, driving the expression of growth-promoting genes.
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Hippo-YAP/TAZ-TEAD Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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